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Compound of Interest

Compound Name: Diethyl dibutylmalonate

Cat. No.: B1580930

Introduction

While the inquiry specified diethyl dibutylmalonate, publicly available scientific literature and
industry documentation do not detail its specific applications within the fragrance industry. It is
described as a colorless to pale yellow liquid with a fruity odor, primarily utilized as an
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] In contrast, diethyl
malonate is a well-documented and widely used ingredient in the flavor and fragrance sector.
Given the similarity in chemical class and the abundance of information, this document will
focus on the application of diethyl malonate as a representative example of malonate esters in
the fragrance industry. Diethyl malonate is a colorless liquid, naturally occurring in fruits like
grapes and strawberries, and is prized for its pleasant, apple-like, and fruity aroma.[2][3]

Physicochemical Properties and Odor Profile

Diethyl malonate's utility in fragrance formulations is underpinned by its distinct chemical and
sensory characteristics.
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Property Value Reference
Chemical Name Propanedioic acid diethyl ester  [4]
CAS Number 105-53-3 [4]
Molecular Formula C7H1204 [4]
Molecular Weight 160.17 g/mol [4]
Appearance Colorless clear liquid [4]
Odor Description Sweet, fruity, green apple [4]
Boiling Point 199°C [4]
Density 1.055 g/cm3 [5]
Vapour Pressure (25°C) 0.27 mm Hg [4]
Tenacity on Blotter 4 hours [4]

Application in Fragrance Compositions

Diethyl malonate is utilized in the fragrance industry both as a direct fragrance ingredient and
as a versatile intermediate for the synthesis of other aromatic compounds.[2][5]

Direct Application:

e Fruity and Sweet Notes: Due to its inherent sweet and fruity apple-like scent, diethyl
malonate is incorporated into fragrance formulations to impart these specific notes.[2][4] It is
often used to create fresh and appealing top notes in perfumes, colognes, and personal care
products.[2]

e Use Level: It can be used in fragrance compositions at levels of up to 10%.[4]
Intermediate in Synthesis:

» Versatile Building Block: Diethyl malonate's chemical structure, particularly its reactive
methylene group, makes it a valuable precursor for creating a wide array of more complex
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aroma chemicals.[2][6] Its ester nature allows for modifications that can yield a diverse
palette of scents.[2]

Experimental Protocols

Protocol 1: Synthesis of Substituted Malonic Esters for
Fragrance Applications

This protocol outlines a general procedure for the alkylation of diethyl malonate, a common
reaction to produce precursors for various fragrance ingredients.

Objective: To synthesize a mono- or di-alkylated diethyl malonate for use as a fragrance
intermediate.

Materials:

Diethyl malonate

e Sodium ethoxide (or another suitable base)

e Anhydrous ethanol

o Alkyl halide (e.g., benzyl chloride, isoamyl bromide)
o Diethyl ether

o Saturated aqueous sodium chloride solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware for reflux and extraction

Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, dissolve sodium ethoxide in anhydrous ethanol.
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» Deprotonation: Slowly add diethyl malonate to the stirred solution at room temperature. The
base will deprotonate the a-carbon of the diethyl malonate, forming a nucleophilic enolate.

» Alkylation: Add the desired alkyl halide dropwise to the reaction mixture. The reaction is
typically exothermic, and the addition rate should be controlled to maintain a gentle reflux.
After the addition is complete, heat the mixture to reflux for 2-3 hours to ensure the reaction
goes to completion.

o Workup: After cooling to room temperature, remove the ethanol using a rotary evaporator.
Add water to the residue to dissolve the sodium halide byproduct.

o Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with
diethyl ether (3x).

e Washing: Combine the organic extracts and wash with a saturated aqueous sodium chloride
solution to remove any remaining water-soluble impurities.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the filtrate using a rotary evaporator to yield the crude alkylated diethyl
malonate.

 Purification: The crude product can be purified by vacuum distillation.

Expected Outcome: A mono- or di-alkylated diethyl malonate, which can then be further
modified (e.g., through hydrolysis and decarboxylation) to produce ketones or other esters with
desirable fragrance properties.

Workflow and Relationship Diagrams
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Synthesis of Fragrance Intermediates
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Caption: Synthesis workflow for fragrance precursors from diethyl malonate.
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Caption: Logical relationship of diethyl malonate's roles in fragrance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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